N-(4-ethylbenzo[d]thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide
• InChI: InChI=1S/C19H20N2O4S2/c1-3-13-5-4-6-16-18(13)21-19(26-16)20-17(22)11-12-27(23,24)15-9-7-14(25-2)8-10-15/h4-10H,3,11-12H2,1-2H3,(H,20,21,22)
• InChI Key: ALJPGFNMRLUJHE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H20N2O4S2
• Molecular Weight: 404.5 g/mol
• CAS No.: 941952-39-2

Description

N-(4-ethylbenzo[d]thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide is a useful research compound. Its molecular formula is C19H20N2O4S2 and its molecular weight is 404.5. The purity is usually 95%.
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Scientific Research Applications

• Antioxidant and Anticancer Activity : A study conducted by Tumosienė et al. (2020) on derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which are structurally similar to the compound , demonstrated significant antioxidant and anticancer activities. These compounds were found to be more effective in scavenging free radicals than ascorbic acid and showed cytotoxicity against human glioblastoma and triple-negative breast cancer cell lines (Tumosienė et al., 2020).

• Anticonvulsant Properties : Farag et al. (2012) synthesized derivatives containing a sulfonamide thiazole moiety, related to the compound . Their research demonstrated that some of these compounds had significant anticonvulsant effects, offering protection against picrotoxin-induced convulsion (Farag et al., 2012).

• Synthesis for Indolocarbazoles : Research by Magnus et al. (1983) on the synthesis of indolocarbazoles, using a similar compound, highlighted the compound's utility in the synthesis of complex organic structures. This research provides insight into the chemical versatility and potential applications of the compound in organic synthesis (Magnus et al., 1983).

• Photosensitizer in Photodynamic Therapy : A study by Pişkin et al. (2020) explored the use of sulfonamide derivatives, including compounds structurally similar to the one , as photosensitizers in photodynamic therapy. They found that these compounds have properties valuable for treating cancer, such as high singlet oxygen quantum yield and good fluorescence properties (Pişkin et al., 2020).

• Antimicrobial Activity : In the context of antimicrobial research, several studies have synthesized and evaluated derivatives of sulfonamides, including compounds structurally related to the compound of interest, for their potential in treating bacterial and fungal infections. For example, research by Krátký et al. (2012) and Helal et al. (2013) demonstrated the effectiveness of these derivatives against various microbial strains (Krátký et al., 2012), (Helal et al., 2013).